2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide

• Molecular Formula: C18H18ClNO2
• Molecular Weight: 315.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide
• InChI: InChI=1S/C18H18ClNO2/c1-12(22-17-8-3-2-7-16(17)19)18(21)20-15-10-9-13-5-4-6-14(13)11-15/h2-3,7-12H,4-6H2,1H3,(H,20,21)
• InChI Key: GHTBUJNELROUMJ-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC2=C(CCC2)C=C1)OC3=CC=CC=C3Cl

Description

2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide, also known as CPDP, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPDP belongs to the class of compounds known as indanes, which are characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered cyclopentane ring. The compound has been shown to have a variety of biochemical and physiological effects, making it an attractive target for further research.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide is not fully understood, but it is thought to involve the modulation of several signaling pathways involved in cellular processes such as oxidative stress, inflammation, and cell division. 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to inhibit the activity of certain enzymes involved in these pathways, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have a variety of biochemical and physiological effects, including neuroprotection, anti-proliferative effects, and anti-inflammatory effects. In neurodegenerative diseases, 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to reduce oxidative stress and inflammation, leading to improved neuronal function and survival. In cancer, 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to inhibit the activity of certain enzymes involved in cell division, leading to reduced cell proliferation and tumor growth. In inflammation, 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to reduce the production of pro-inflammatory cytokines, leading to reduced inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide is its potential therapeutic applications in several areas, making it an attractive target for further research. Another advantage is its relatively simple synthesis method, which allows for easy production of the compound. One limitation of 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Another limitation is its potential toxicity, which requires careful handling and monitoring in experiments.

Future Directions

There are several future directions for research on 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide. One area of research is the development of novel derivatives of 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide with improved solubility and bioavailability. Another area of research is the identification of the specific signaling pathways and enzymes targeted by 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide, which could lead to the development of more targeted therapies. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide and its potential therapeutic applications in other areas.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been described in several publications. One method involves the reaction of 2-chlorophenol with 2,3-dihydroinden-5-amine in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and a base such as triethylamine. The resulting intermediate is then reacted with propanoyl chloride to yield 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide. Another method involves the reaction of 2-chlorophenol with 2,3-dihydroinden-5-amine in the presence of a palladium catalyst and a ligand such as tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) to yield 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been studied for its potential therapeutic applications in several areas, including neurodegenerative diseases, cancer, and inflammation. In neurodegenerative diseases such as Alzheimer's and Parkinson's, 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In cancer, 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have anti-proliferative effects by inhibiting the activity of certain enzymes involved in cell division. In inflammation, 2-(2-chlorophenoxy)-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.